2-Amino-3-phenyl-N-(tetrahydro-2H-pyran-4-ylmethyl)propanamide hydrochloride
Overview
Description
Molecular Structure Analysis
The InChI code for this compound is1S/C9H18N2O2.ClH/c1-7(10)9(12)11-6-8-2-4-13-5-3-8;/h7-8H,2-6,10H2,1H3,(H,11,12);1H
. This indicates that the compound has a molecular formula of C9H18N2O2.ClH
. Physical and Chemical Properties Analysis
The compound has a molecular weight of 298.80832 . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not specified in the available resources.Scientific Research Applications
Pharmacological Activity and Drug Development :
- The compound has been explored for its potential as an anti-inflammatory and analgesic agent. Research indicates that similar compounds show significant anti-inflammatory, analgesic, and antipyretic activities in animal models (Menozzi et al., 1993).
- It has been investigated in the synthesis of new pharmacologically active derivatives, such as pyrazole and isoxazole derivatives, which are evaluated for their antimicrobial and anti-inflammatory properties (Kendre et al., 2015).
Chemical Synthesis and Material Science :
- The compound plays a role in the synthesis of diverse chemical structures. For example, its derivatives have been used in generating a structurally diverse library of compounds through various alkylation and ring closure reactions (Roman, 2013).
- It has been utilized in the synthesis of novel dyes, such as HDDP Azomethine Dye, which shows potential as a selective and sensitive fluorescent chemosensor for metal ions (Asiri et al., 2018).
Biological and Environmental Applications :
- Research has demonstrated its use in the preparation of compounds with immunomodulating activity, enhancing macrophage cytotoxicity and stimulating antibacterial defenses in animal models (Doria et al., 1991).
- The compound and its derivatives have been evaluated for potential applications in environmental science, such as in the inhibition of steel corrosion, indicating its relevance in materials protection and preservation (Emregül & Hayvalı, 2006).
Safety and Hazards
Properties
IUPAC Name |
2-amino-N-(oxan-4-ylmethyl)-3-phenylpropanamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2.ClH/c16-14(10-12-4-2-1-3-5-12)15(18)17-11-13-6-8-19-9-7-13;/h1-5,13-14H,6-11,16H2,(H,17,18);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWEBWWYRTZOXCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CNC(=O)C(CC2=CC=CC=C2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.81 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1236254-74-2 | |
Record name | Benzenepropanamide, α-amino-N-[(tetrahydro-2H-pyran-4-yl)methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1236254-74-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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